Cas no 1021074-49-6 (N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide)

• Product Name: N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide
• CAS No: 1021074-49-6
• MF: C₂₅H₂₀N₄O₃
• MW: 424.451305389404
• CID: 6048987
• PubChem ID: 42111240
• Update Time: 2025-07-09

N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide
• AKOS024498900
• N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• F5115-0144
• 1021074-49-6
• N-(3-methoxyphenyl)-2-(3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
• VU0636169-1

• Inchi： 1S/C25H20N4O3/c1-31-19-11-7-10-18(14-19)26-23(30)16-29-15-21(20-12-5-6-13-22(20)29)25-28-27-24(32-25)17-8-3-2-4-9-17/h2-15H,16H2,1H3,(H,26,30)
• InChI Key： YXGOMLIPUXXNAD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1=CN(CC(NC2C=CC=C(C=2)OC)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 424.15354051g/mol
• Monoisotopic Mass: 424.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide

Comprehensive Overview of N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide (CAS No. 1021074-49-6)

The compound N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide, identified by its CAS number 1021074-49-6, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an indole core linked to a 1,3,4-oxadiazole ring and a methoxyphenyl acetamide moiety, positions it as a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets with high specificity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide structure aligns with this trend, as its multi-ring system offers diverse binding capabilities. This has led to a spike in searches for "oxadiazole derivatives in drug design" and "indole-based bioactive compounds," reflecting the scientific community's growing interest in such molecules.

From a synthetic chemistry perspective, the preparation of CAS 1021074-49-6 involves intricate steps, including the formation of the 1,3,4-oxadiazole ring through cyclization reactions and subsequent coupling with the indole-acetamide scaffold. These processes are often optimized for yield and purity, as highlighted in studies focusing on "green chemistry approaches for heterocyclic synthesis." The compound's solubility and stability under physiological conditions are also critical factors under investigation, addressing common queries like "how to improve bioavailability of oxadiazole compounds."

The pharmacological profile of N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide is another area of intense research. Preliminary studies suggest its potential in modulating enzyme activity and signal transduction pathways, making it relevant to discussions on "targeted therapy for precision medicine." Its low cytotoxicity in certain cell lines further enhances its appeal, as evidenced by searches for "non-toxic indole derivatives."

Beyond therapeutics, this compound has applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated system and electron-rich heterocycles contribute to its optical properties, a topic frequently searched as "oxadiazole-based luminescent materials." Such interdisciplinary relevance underscores the versatility of CAS 1021074-49-6.

In conclusion, N-(3-methoxyphenyl)-2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide represents a compelling case study in modern chemical innovation. Its dual utility in biomedical research and advanced materials, combined with its structural elegance, ensures its place in ongoing scientific discourse. As queries like "future directions for oxadiazole-indole hybrids" gain traction, this compound is poised to remain at the forefront of cutting-edge research.